1-(4-Methyl-1,4-diazepan-1-YL)prop-2-EN-1-one

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 1-(4-methyl-1,4-diazepan-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C9H16N2O/c1-3-9(12)11-6-4-5-10(2)7-8-11/h3H,1,4-8H2,2H3
• InChI Key: DJDAUDDDBXSQBP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)C=C

Description

1-(4-Methyl-1,4-diazepan-1-YL)prop-2-EN-1-one is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution is prepared of 20 g (175 mM) of N-methylhomopiperazine in 100 ml of dichloromethane, to which is added, dropwise, at 0° C., a solution of 15.85 g (175 mM) of acryloyl chloride in 20 ml of dichloromethane. The reaction mixture is agitated for 1 hour at 0° C., and then for 2 hours at ambient temperature, and then hydrolysed with a solution of 12 g of sodium carbonate in 20 ml of water. The mixture is decanted, the organic phase is washed once with water and then dried over magnesium sulphate and concentrated under reduced pressure. 23 g of the compound sought after are thus obtained, as an orangy oil, which is used, without other purification, in the next step.